3-Methylpyridine

• CAS No.: 108-99-6
• Product Name: 3-Methylpyridine
• Molecular Formula: C6H7N; (C5H4N)CH3; C6H7N
• Molecular Weight: 93.13 g/mol
• IUPAC Name: 3-methylpyridine
• Standard InChI: InChI=1S/C6H7N/c1-6-3-2-4-7-5-6/h2-5H,1H3
• Standard InChIKey: ITQTTZVARXURQS-UHFFFAOYSA-N
• SMILES: CC1=CN=CC=C1
• Canonical SMILES: CC1=CN=CC=C1
• Boiling Point: 290 to 291 °F at 760 mm Hg (NTP, 1992); 144.1 °C; 143-144 °C
• Colorform: Colorless liquid
• Density: 0.957 (USCG, 1999); 0.9566 at 20 °C/4 °C; Relative density (water = 1): 0.96
• Flash Point: 97 °F (NTP, 1992); 37 °C (99 °F) (Closed cup); 38 °C c.c.
• Melting Point: -0.9 °F (NTP, 1992); -18.1 °C; -18 °C
• Physical Description: Beta-picoline is a colorless liquid with a sweetish odor . (NTP, 1992); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 3-Methylpyridine, also known as 3-picoline or 3-mepy, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 3-Methylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 3-Methylpyridine has been primarily detected in saliva. Outside of the human body, 3-methylpyridine can be found in sweet orange and tea. This makes 3-methylpyridine a potential biomarker for the consumption of these food products.; 3-methylpyridine is a methylpyridine that is pyridine substituted by a methyl group at position 3.; Beta-picoline is a colorless liquid with a sweetish odor . (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Very soluble (NTP, 1992); 1000000 mg/L (at 25 °C); 10.74 M; Miscible with water at 20 °C; Miscible with alcohol, ether; Very soluble in acetone; soluble in carbon tetrachloride; Solubility in water: miscible
• Synonyms: 3-Methylpyridine; NSC 18251; m-Methylpyridine; m-Picoline; β-Methylpyridine; β-Picoline
• Vapor Density: 3.21 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 3.2
• Vapor Pressure: 6.05 mmHg; 6.05 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.6
• PubChem Compound: 7970
• Last Modified: Nov 11 2021